Cas no 2308463-97-8 (2-(2S)-1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid
• CAS No: 2308463-97-8
• MF: C₂₇H₂₉N₃O₅
• MW: 475.53626704216
• CID: 6558029
• PubChem ID: 165537207
• Update Time: 2025-05-26

2-(2S)-1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid
• EN300-1474095
• 2308463-97-8
• 2-[(2S)-1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl]acetic acid

• Inchi： 1S/C27H29N3O5/c28-14-6-5-13-24(26(33)30-15-7-8-18(30)16-25(31)32)29-27(34)35-17-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,9-12,18,23-24H,5-8,13,15-17H2,(H,29,34)(H,31,32)/t18-,24?/m0/s1
• InChI Key： VLTQQQBMZKERTE-VEXWJQHLSA-N
• SMILES： O=C(C(CCCC#N)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 475.21072103g/mol
• Monoisotopic Mass: 475.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 120Ų

Additional information on 2-(2S)-1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid

Introduction to Compound CAS No. 2308463-97-8: 2-(2S)-1-5-Cyano-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic Acid

The compound with CAS number 2308463-97-8, known as 2-(2S)-1-5-cyano-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structure and promising applications in drug discovery and development. The molecule incorporates several key functional groups, including a cyano group, a fluorenylmethoxycarbonyl (Fmoc) group, and a pyrrolidine ring, which contribute to its diverse chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its biological activities in depth. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. This stability makes the compound an attractive candidate for use in peptide-based drug design. Additionally, the cyano group introduces electron-withdrawing effects, potentially enhancing the molecule's bioactivity and selectivity.

One of the most intriguing aspects of this compound is its stereochemistry. The presence of an (S)-configuration at the second carbon of the pyrrolidine ring suggests that this compound may exhibit enantioselective properties, which are highly desirable in pharmaceutical applications. Stereochemistry is critical in determining a molecule's pharmacokinetics, pharmacodynamics, and toxicity profiles, making this compound a valuable tool for studying stereochemical influences on biological activity.

Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules. Its ability to form stable amide bonds with other amino acids or peptides makes it an ideal candidate for constructing larger peptide libraries. These libraries can then be screened for their ability to inhibit specific enzymes or bind to target proteins, paving the way for the discovery of novel therapeutic agents.

The integration of advanced computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the compound exhibits favorable binding affinities towards several therapeutic targets, including kinases and proteases. These findings underscore its potential as a lead compound in drug discovery programs targeting various diseases, such as cancer and inflammatory disorders.

In terms of synthetic methodology, the construction of this compound involves a series of well-established reactions, including nucleophilic acyl substitutions and stereoselective alkylation. The use of chiral auxiliary reagents ensures high enantiomeric excess during the synthesis process, which is essential for obtaining pure enantiomers for biological testing.

Moreover, the compatibility of this compound with modern analytical techniques such as NMR spectroscopy and mass spectrometry has facilitated its characterization. These techniques provide critical insights into the molecular structure and purity, ensuring that the compound meets stringent quality control standards required for preclinical studies.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce production costs. Additionally, efforts are being made to explore its pharmacokinetic profile in preclinical models, which will provide valuable data for determining its suitability as a drug candidate.

In conclusion, CAS No. 2308463-97-8 represents a significant advancement in medicinal chemistry due to its unique structure and promising biological properties. As research continues to uncover its full potential, this compound is expected to play a pivotal role in the development of innovative therapeutic agents.